Cas no 2172483-20-2 (1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 2172483-20-2
• MF: C₁₀H₆ClFN₂O
• MW: 224.618844509125
• CID: 5568322
• PubChem ID: 165592650
• Update Time: 2025-06-12

1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172483-20-2
• EN300-1591016
• 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-carbaldehyde

• Inchi： 1S/C10H6ClFN2O/c11-8-2-1-3-9(10(8)12)14-7(6-15)4-5-13-14/h1-6H
• InChI Key： DDTHIYPZIYDBNE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)N1C(C=O)=CC=N1

Computed Properties

• Exact Mass: 224.0152687g/mol
• Monoisotopic Mass: 224.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-carbaldehyde

Comprehensive Overview of 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-carbaldehyde (CAS No. 2172483-20-2)

1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-carbaldehyde (CAS No. 2172483-20-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyrazole core and aldehyde functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a 3-chloro-2-fluorophenyl moiety, enhances its reactivity and makes it a valuable building block for researchers.

The growing interest in 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-carbaldehyde is driven by its potential applications in drug discovery and development. Recent studies highlight its role in the design of novel pharmaceutical agents, particularly in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders. The fluorine and chlorine substituents in its structure contribute to its bioactivity, making it a focal point for researchers exploring small-molecule therapeutics.

In the agrochemical sector, 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-carbaldehyde is being investigated for its potential as a precursor to crop protection agents. Its structural features align with the demand for environmentally friendly and highly effective pesticides and herbicides. The compound's ability to interact with biological targets in pests while minimizing harm to non-target organisms is a key area of exploration.

From a synthetic chemistry perspective, the aldehyde group in 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-carbaldehyde offers a reactive site for further functionalization. This property is particularly valuable in click chemistry and catalysis, where the compound can be used to create diverse libraries of derivatives. Researchers are also examining its role in metal-organic frameworks (MOFs) and other advanced materials, leveraging its structural rigidity and electronic properties.

The compound's CAS number 2172483-20-2 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Common queries include its synthetic routes, spectroscopic data, and safety profiles. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to characterize this compound, ensuring its purity and suitability for further applications.

Environmental and regulatory considerations are also critical when working with 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-carbaldehyde. While the compound is not classified as hazardous under current guidelines, proper handling and disposal practices are essential to ensure safety and compliance. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when handling this chemical.

In summary, 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-carbaldehyde (CAS No. 2172483-20-2) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its unique structural attributes and reactivity make it a valuable tool for scientists aiming to develop innovative solutions to global challenges. As research progresses, this compound is expected to play an increasingly prominent role in advancing scientific and technological frontiers.